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Compound of Interest

Compound Name: Methyl 2-guanidinoacetate

Cat. No.: B15201757 Get Quote

Introduction

Methyl 2-guanidinoacetate, a key intermediate in the biosynthesis of creatine, is of significant

interest in metabolic research. The use of isotopically labeled methyl 2-guanidinoacetate as a

tracer allows for the in-vivo tracking and quantification of metabolic fluxes, providing valuable

insights into creatine metabolism and related disorders. This document outlines two primary

methods for the synthesis of labeled methyl 2-guanidinoacetate, suitable for use in tracer

studies. The protocols provided are based on established chemical principles for

guanidinylation and esterification reactions.

Method 1: Two-Step Synthesis from Labeled Glycine
Methyl Ester
This method involves the guanidinylation of a commercially available labeled glycine methyl

ester hydrochloride. This approach is advantageous as the isotopic label is introduced early in

the synthesis via a readily available starting material.

Experimental Protocol
Materials:

[¹³C₂-¹⁵N]-Glycine methyl ester hydrochloride

1H-Pyrazole-1-carboxamidine hydrochloride
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Diisopropylethylamine (DIPEA)

Dimethylformamide (DMF)

Diethyl ether

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., dichloromethane, methanol)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve [¹³C₂-¹⁵N]-Glycine methyl ester

hydrochloride (1.0 eq) and 1H-Pyrazole-1-carboxamidine hydrochloride (1.1 eq) in

anhydrous DMF.

Base Addition: Cool the reaction mixture to 0°C in an ice bath. Slowly add DIPEA (2.5 eq)

dropwise while stirring.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding water. Extract the

aqueous layer with ethyl acetate (3x).

Purification: Combine the organic layers and wash with brine. Dry the organic layer over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Chromatography: Purify the crude product by silica gel column chromatography using a

gradient of methanol in dichloromethane to afford the pure labeled methyl 2-
guanidinoacetate.

Characterization: Confirm the identity and isotopic enrichment of the final product using

nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Experimental Workflow
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Method 1: Two-Step Synthesis

[¹³C₂-¹⁵N]-Glycine methyl ester HCl + 
1H-Pyrazole-1-carboxamidine HCl in DMF

Add DIPEA at 0°C, 
Stir at RT for 12-18h

Guanidinylation
Quench with H₂O, 

Extract with Ethyl Acetate Silica Gel Column Chromatography Labeled Methyl 
2-Guanidinoacetate

Method 2: Direct Esterification

[¹³C₂-¹⁵N]-Guanidinoacetic acid 
in Anhydrous Methanol

Add SOCl₂ at 0°C, 
Reflux for 4-6h

Esterification Concentrate, Neutralize with NaHCO₃, 
Extract with Ethyl Acetate

Recrystallization or 
Silica Gel Column Chromatography

Labeled Methyl 
2-Guanidinoacetate

Biosynthesis of Creatine

Arginine

AGAT

Glycine

Guanidinoacetate

Methyl 2-Guanidinoacetate 
(Tracer)

Esterification

GAMT

S-adenosyl homocysteine 
(SAH) Creatine

S-adenosyl methionine 
(SAM)
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2-guanidinoacetate-for-tracer-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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